Cas no 713502-95-5 (5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide)

5-Bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide is a specialized organic compound featuring a pyridine core substituted with a bromo group at the 5-position and a carboxamide linkage to a dimethylsulfamoylphenyl moiety. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for kinase inhibitors or other biologically active agents. The bromo substituent enhances reactivity for further functionalization, while the dimethylsulfamoyl group may improve solubility and bioavailability. Its well-defined synthetic route and high purity make it suitable for structure-activity relationship (SAR) studies. The compound’s stability and compatibility with cross-coupling reactions further underscore its value in drug discovery and development.
5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide structure
713502-95-5 structure
Product Name:5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide
CAS No:713502-95-5
MF:C14H14BrN3O3S
MW:384.248260974884
CID:6472121
Update Time:2025-05-20

5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide
    • 5-bromo-N-[4-(dimethylsulfamoyl)phenyl]pyridine-3-carboxamide
    • 3-Pyridinecarboxamide, 5-bromo-N-[4-[(dimethylamino)sulfonyl]phenyl]-
    • Inchi: 1S/C14H14BrN3O3S/c1-18(2)22(20,21)13-5-3-12(4-6-13)17-14(19)10-7-11(15)9-16-8-10/h3-9H,1-2H3,(H,17,19)
    • InChI Key: SOKWPAVZQNROCQ-UHFFFAOYSA-N
    • SMILES: C1=NC=C(Br)C=C1C(NC1=CC=C(S(N(C)C)(=O)=O)C=C1)=O

Experimental Properties

  • Density: 1.579±0.06 g/cm3(Predicted)
  • pka: 10.84±0.70(Predicted)

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Additional information on 5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide

5-Bromo-N-4-(Dimethylsulfamoyl)phenylpyridine-3-carboxamide (CAS No. 713502-95-5): An Overview

5-Bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide (CAS No. 713502-95-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide consists of a pyridine core substituted with a bromo group at the 5-position and an N-4-(dimethylsulfamoyl)phenyl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The mechanism of action is believed to involve the inhibition of specific enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide has also shown promise as an antitumor agent. Preclinical studies have indicated that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antitumor activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression in cancer cells.

The structural versatility of 5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide makes it an attractive scaffold for medicinal chemists. By modifying the substituents on the pyridine ring or the phenyl group, researchers can fine-tune the pharmacological profile of the compound to optimize its therapeutic potential. This approach has led to the development of several analogues with enhanced potency and selectivity.

In terms of pharmacokinetics, 5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide exhibits favorable properties. It has been shown to have good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent. However, further studies are needed to fully characterize its metabolism and excretion pathways.

The safety profile of 5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide is another important consideration. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. Nevertheless, comprehensive safety assessments are essential before advancing this compound into clinical trials.

In conclusion, 5-bromo-N-4-(dimethylsulfamoyl)phenylpyridine-3-carboxamide (CAS No. 713502-95-5) represents a promising lead compound in the development of novel therapeutic agents for various diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of inflammatory and cancer-related conditions.

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